Cas no 1805466-06-1 (2,4-Bis(trifluoromethyl)-3-hydroxybenzyl chloride)

• Product Name: 2,4-Bis(trifluoromethyl)-3-hydroxybenzyl chloride
• CAS No: 1805466-06-1
• MF: C₉H₅ClF₆O
• MW: 278.578822851181
• CID: 4962491
• Update Time: 2025-05-19

2,4-Bis(trifluoromethyl)-3-hydroxybenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-3-hydroxybenzyl chloride

• Inchi： 1S/C9H5ClF6O/c10-3-4-1-2-5(8(11,12)13)7(17)6(4)9(14,15)16/h1-2,17H,3H2
• InChI Key： SCGRALXBBIJCNY-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(C(F)(F)F)=C(C=1C(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2

Additional information on 2,4-Bis(trifluoromethyl)-3-hydroxybenzyl chloride

Comprehensive Overview of 2,4-Bis(trifluoromethyl)-3-hydroxybenzyl chloride (CAS No. 1805466-06-1)

2,4-Bis(trifluoromethyl)-3-hydroxybenzyl chloride (CAS No. 1805466-06-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, agrochemicals, and advanced material synthesis. This compound, characterized by its unique trifluoromethyl and hydroxyl functional groups, plays a pivotal role in modern chemical research and industrial applications. Its molecular structure, which includes chloride and hydroxybenzyl moieties, makes it a versatile building block for synthesizing high-value derivatives.

The growing demand for fluorinated compounds in drug discovery and material science has positioned 2,4-Bis(trifluoromethyl)-3-hydroxybenzyl chloride as a critical reagent. Researchers are particularly interested in its potential to enhance the bioavailability and metabolic stability of pharmaceutical candidates. Recent studies highlight its utility in designing trifluoromethylated aromatics, a class of compounds increasingly sought after for their unique electronic and steric properties.

In the context of green chemistry and sustainable synthesis, CAS No. 1805466-06-1 has been explored as a substrate for catalytic transformations. The compound's reactivity under mild conditions aligns with the industry's shift toward eco-friendly processes. For instance, its application in palladium-catalyzed cross-coupling reactions has been documented, offering a pathway to synthesize complex molecules with reduced environmental impact.

Another area of interest is the compound's role in advanced material development. The incorporation of trifluoromethyl groups into polymers and coatings can impart exceptional thermal stability, chemical resistance, and hydrophobicity. This has led to its use in high-performance materials for electronics, aerospace, and automotive industries. Users searching for "fluorinated benzyl chloride applications" or "trifluoromethyl hydroxybenzyl derivatives" will find this compound highly relevant to their queries.

From a synthetic perspective, 2,4-Bis(trifluoromethyl)-3-hydroxybenzyl chloride is often synthesized via selective chlorination of the corresponding benzyl alcohol. The process typically involves electrophilic aromatic substitution and requires precise control of reaction conditions to avoid over-chlorination. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to confirm the purity and structural integrity of the final product.

The compound's stability and storage requirements are also frequently discussed topics. Proper handling under inert atmospheres and low-temperature storage are recommended to preserve its reactivity. Searches related to "handling benzyl chloride derivatives" or "storing fluorinated compounds" often highlight these practical considerations.

In summary, 2,4-Bis(trifluoromethyl)-3-hydroxybenzyl chloride (CAS No. 1805466-06-1) is a multifaceted compound with broad applications in cutting-edge research and industrial processes. Its unique structural features and reactivity profile make it indispensable for scientists working on fluorine chemistry, drug design, and material innovation. As the demand for specialized fluorinated building blocks continues to rise, this compound is poised to remain a focal point of scientific and commercial interest.